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Compound of Interest

Compound Name: SR-717

Cat. No.: B15607652 Get Quote

Technical Support Center: SR-717 Powder
This technical support center provides researchers, scientists, and drug development

professionals with best practices for handling and storing SR-717 powder. Below you will find

troubleshooting guides and frequently asked questions to ensure the integrity and optimal

performance of SR-717 in your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for SR-717 powder?

SR-717 powder is stable for up to three years when stored at -20°C.[1]

Q2: How should I store SR-717 once it is dissolved in a solvent?

Solutions of SR-717 should be aliquoted and stored at -80°C.[1][2] Under these conditions, the

solution is stable for up to one year.[1] To prevent degradation from repeated freeze-thaw

cycles, it is recommended to use aliquots.[2]

Q3: What is the recommended solvent for dissolving SR-717 powder?

The recommended solvent for SR-717 is Dimethyl Sulfoxide (DMSO).[1][3] It is soluble in

DMSO up to 20 mg/mL (56.95 mM).[1][3] Sonication can aid in the dissolution process.[1] It is

crucial to use fresh, moisture-free DMSO, as moisture can reduce the solubility of the

compound.[3] SR-717 is insoluble in water and ethanol.[3]
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Q4: What are the known safety hazards associated with SR-717?

The free acid form of SR-717 is classified as harmful if swallowed, a skin irritant, a serious eye

irritant, and may cause respiratory irritation.[4]

Q5: What personal protective equipment (PPE) should be worn when handling SR-717
powder?

When handling SR-717 powder, it is essential to wear appropriate PPE, including protective

gloves, a lab coat, and safety goggles with side shields.[4] In case of dust formation, a suitable

respirator should be used.[4]
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Issue Potential Cause(s) Recommended Solution(s)

Powder appears clumped or

caked.

Improper storage, exposure to

moisture or elevated

temperatures.

- Ensure the powder has been

consistently stored at -20°C in

a tightly sealed container. -

Allow the container to

equilibrate to room

temperature before opening to

prevent condensation.[5] - If

clumping is minor, gently

tapping the vial may help

break up aggregates.

Difficulty dissolving the powder

in DMSO.

- Use of old or moisture-laden

DMSO. - Insufficient mixing. -

Concentration is too high.

- Use fresh, anhydrous DMSO

for reconstitution.[3] - Sonicate

the solution to facilitate

dissolution.[1] - Do not exceed

the recommended

concentration of 20 mg/mL.[1]

[3]

Precipitation observed in the

stock solution after storage.

- Improper storage

temperature. - Freeze-thaw

cycles.

- Ensure the stock solution is

stored at -80°C.[1][2] - Aliquot

the stock solution into smaller,

single-use volumes to avoid

repeated freeze-thaw cycles.

[2] - Before use, gently warm

the aliquot to room

temperature and vortex briefly

to ensure homogeneity.

Inconsistent or unexpected

experimental results.

Degradation of the compound

due to improper handling or

storage.

- Review storage and handling

procedures to ensure

compliance with best practices.

- Use a fresh aliquot of the

stock solution for your

experiment. - If the problem

persists, consider using a fresh

vial of SR-717 powder.
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Quantitative Data Summary
Storage Conditions

Form Storage Temperature Stability

Powder -20°C 3 years[1]

In Solvent -80°C 1 year[1][2]

Solubility
Solvent Maximum Concentration Notes

DMSO 20 mg/mL (56.95 mM)[1][3]

Sonication is recommended.[1]

Use fresh, moisture-free

DMSO.[3]

Water Insoluble[3]

Ethanol Insoluble[3]

Experimental Protocols
Best Practice Protocol for Preparation of SR-717 Stock
Solution

Acclimatization: Before opening, allow the vial of SR-717 powder to warm to room

temperature for at least 20-30 minutes. This prevents condensation of moisture inside the

vial, which can affect the stability and solubility of the compound.

Personal Protective Equipment (PPE): Don appropriate PPE, including a lab coat, chemical-

resistant gloves, and safety glasses.

Weighing: In a chemical fume hood, carefully weigh the desired amount of SR-717 powder.

Reconstitution: Add the appropriate volume of fresh, anhydrous DMSO to the powder to

achieve the desired concentration (not exceeding 20 mg/mL).
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Dissolution: Vortex the solution for 1-2 minutes. If necessary, sonicate the solution in a water

bath for 5-10 minutes to ensure complete dissolution.

Aliquoting: Dispense the stock solution into smaller, single-use, low-binding microcentrifuge

tubes.

Storage: Store the aliquots at -80°C.
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Caption: Recommended handling and storage workflow for SR-717.
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Caption: Simplified STING signaling pathway activated by SR-717.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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